molecular formula BiIO B7800154 Oxobismuthanylium;iodide

Oxobismuthanylium;iodide

Cat. No.: B7800154
M. Wt: 351.884 g/mol
InChI Key: YPMZHGJQYGMKBQ-UHFFFAOYSA-M
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Description

Oxobismuthanylium;iodide, also known as bismuth oxyiodide, is an inorganic compound with the chemical formula BiOI. It is an oxyiodide of bismuth and appears as a brick-red solid.

Scientific Research Applications

Bismuth oxyiodide has a wide range of scientific research applications:

Mechanism of Action

The mechanism of action of bismuth oxyiodide primarily involves its photocatalytic activity. Under visible light irradiation, it generates electron-hole pairs that participate in redox reactions. The electrons reduce oxygen molecules to form superoxide ions, while the holes oxidize water molecules to produce hydroxyl radicals. These reactive species are responsible for the degradation of organic pollutants and the antibacterial effects observed in biomedical applications .

Comparison with Similar Compounds

Bismuth oxyiodide can be compared with other bismuth-based compounds, such as:

    Bismuth Oxychloride (BiOCl): Similar to bismuth oxyiodide, bismuth oxychloride is used in photocatalysis and has a layered structure.

    Bismuth Oxide (Bi2O3): Bismuth oxide is another bismuth-based compound with applications in catalysis and material science.

    Bismuth Sulfide (Bi2S3): Bismuth sulfide is known for its thermoelectric properties and is used in electronic devices.

Properties

IUPAC Name

oxobismuthanylium;iodide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Bi.HI.O/h;1H;/q+1;;/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YPMZHGJQYGMKBQ-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

O=[Bi+].[I-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

BiIO
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

351.884 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

7787-63-5
Record name Bismuth oxyiodide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=7787-63-5
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.

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